N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide

• Molecular Formula: C21H28N2O3S
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-4-propan-2-ylanilino]-N-butylacetamide
• InChI: InChI=1S/C21H28N2O3S/c1-4-5-15-22-21(24)16-23(19-13-11-18(12-14-19)17(2)3)27(25,26)20-9-7-6-8-10-20/h6-14,17H,4-5,15-16H2,1-3H3,(H,22,24)
• InChI Key: CKJGYTDYIRXQGC-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)CN(C1=CC=C(C=C1)C(C)C)S(=O)(=O)C2=CC=CC=C2

Description

N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide, also known as BISA, is a chemical compound that has gained attention in the field of scientific research. BISA is a selective inhibitor of the transient receptor potential vanilloid 4 (TRPV4) ion channel, which plays a crucial role in several biological processes.

Mechanism of Action

N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide acts as a selective inhibitor of TRPV4 channels by binding to a specific site on the channel. The binding of N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide to the channel prevents the influx of calcium ions, which are involved in several signaling pathways. The inhibition of TRPV4 channels by N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide has been shown to reduce inflammation, pain, and edema in several animal models.
Biochemical and Physiological Effects:
N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide has several biochemical and physiological effects, including the inhibition of TRPV4 channels, reduction of inflammation, pain, and edema, and regulation of osmoregulation, thermoregulation, and mechanotransduction. N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide has also been shown to regulate the expression of several genes involved in calcium signaling, cell proliferation, and differentiation.

Advantages and Limitations for Lab Experiments

N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide has several advantages for lab experiments, including its selectivity for TRPV4 channels, its ability to inhibit TRPV4 channels in several cell types, and its ability to reduce inflammation, pain, and edema in several animal models. However, N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide has some limitations, including its low solubility in water, its potential toxicity, and its limited availability.

Future Directions

Several future directions can be explored in the field of N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide research, including the development of more potent and selective TRPV4 inhibitors, the investigation of the role of TRPV4 channels in other biological processes, and the clinical evaluation of N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide as a potential therapeutic agent for several diseases. Additionally, the use of N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide in combination with other drugs or therapies can be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide involves several steps, including the reaction of 4-isopropylaniline with p-toluenesulfonyl chloride, followed by the reaction of the resulting intermediate with N-butyl-2-bromoacetamide. The final product is obtained by the deprotection of the intermediate using sodium methoxide. The purity of N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide has been extensively used in scientific research to study the role of TRPV4 ion channels in various biological processes. TRPV4 channels are involved in several physiological processes, including osmoregulation, thermoregulation, and mechanotransduction. N-butyl-2-[4-isopropyl(phenylsulfonyl)anilino]acetamide has been shown to inhibit TRPV4 channels in several cell types, including endothelial cells, osteoblasts, and chondrocytes.